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Compound of Interest

Compound Name: Octanedial

Cat. No.: B1618308

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanedial, also known by its systematic name octane-1,8-dial or as suberaldehyde, is an
organic compound belonging to the family of dialdehydes. Its structure consists of an eight-
carbon aliphatic chain with aldehyde functional groups at both termini. This bifunctionality
makes it a reactive and versatile molecule with potential applications in chemical synthesis,
polymer chemistry, and as a cross-linking agent. This technical guide provides a
comprehensive overview of the known physical and chemical characteristics of octanedial,
including experimental protocols for its analysis and a discussion of its reactivity. Due to a lack
of specific documented signaling pathways, this guide also presents logical workflows for its
characterization.

Physical and Chemical Properties

The physical and chemical properties of octanedial are summarized below. Data has been
compiled from various sources, and where precise experimental values for octanedial are
unavailable, estimations based on the properties of similar aliphatic dialdehydes are provided.

Table 1: Physical Properties of Octanedial
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Property Value Source

CAS Number 638-54-0 N/A

Molecular Formula CsH1402 N/A

Molecular Weight 142.19 g/mol N/A

Appearance Colorless liquid (presumed) General knowledge of

aldehydes

Boiling Point 223.8 °C at 760 mmHg N/A

Melting Point Data not available N/A

Density 0.916 g/cm? N/A

Solubility in Water

Sparingly soluble (presumed)

General knowledge of

aldehydes

Solubility in Organic Solvents

Soluble in many common
organic solvents (e.g., ethanol,

diethyl ether) (presumed)

General knowledge of

aldehydes

Flash Point

8l1°C

N/A

Table 2: Chemical Characteristics of Octanedial
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Property Description Source

The two aldehyde groups are

susceptible to nucleophilic

o attack, oxidation, and General knowledge of
Reactivity .
reduction. Can undergo aldehydes
polymerization and
condensation reactions.
Can be prone to oxidation,
especially in the presence of
N ) ) ) General knowledge of
Stability air, leading to the formation of
] ) aldehydes
carboxylic acids. May
polymerize upon storage.
Can react vigorously with
) o General knowledge of
Hazardous Reactions strong oxidizing agents, strong

] aldehydes
bases, and reducing agents.

Experimental Protocols

Detailed experimental protocols specifically for octanedial are not readily available in the
scientific literature. However, standard procedures for the synthesis, purification, and analysis
of aliphatic dialdehydes can be adapted.

Synthesis of Octanedial (Suberaldehyde)

A potential synthetic route to octanedial is the oxidation of 1,8-octanediol.
Methodology: Oxidation of 1,8-Octanediol

e Materials: 1,8-octanediol, an oxidizing agent (e.g., pyridinium chlorochromate (PCC), Swern
oxidation reagents), anhydrous dichloromethane (DCM) as a solvent.

e Procedure:

o Dissolve 1,8-octanediol in anhydrous DCM in a round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon).
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o Slowly add the oxidizing agent to the solution at a controlled temperature (typically 0 °C to
room temperature, depending on the chosen reagent).

o Monitor the reaction progress using thin-layer chromatography (TLC) or gas
chromatography (GC).

o Upon completion, quench the reaction appropriately based on the oxidizing agent used.
o Work up the reaction mixture by washing with aqueous solutions to remove byproducts.
o Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Naz2S0Oa).

o Remove the solvent under reduced pressure.

o Purify the crude product by vacuum distillation or column chromatography.

Purification of Dialdehydes

Common impurities in aldehydes include the corresponding carboxylic acids (from oxidation)
and alcohols (from incomplete reaction).

Methodology: Purification by Bisulfite Adduct Formation

e Principle: Aldehydes react with sodium bisulfite to form solid, water-soluble adducts, which
can be separated from non-aldehyde impurities.

e Procedure:

o Dissolve the crude dialdehyde in a suitable organic solvent.

[¢]

Add a saturated aqueous solution of sodium bisulfite and stir vigorously.

[e]

The bisulfite adduct will precipitate out of the solution.

o

Filter the solid adduct and wash it with the organic solvent to remove impurities.

[¢]

Regenerate the pure dialdehyde by treating the adduct with an aqueous solution of
sodium carbonate or dilute acid, followed by extraction with an organic solvent.
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o Dry the organic extract and remove the solvent to yield the purified dialdehyde.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like
octanedial.

Methodology:

o Sample Preparation: Dilute the octanedial sample in a volatile organic solvent (e.g.,
dichloromethane or hexane).

e GC Conditions:

[¢]

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

[e]

Injector Temperature: 250 °C.

o

Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp
up to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min).

Carrier Gas: Helium at a constant flow rate.

o

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from a low m/z (e.g., 40) to a higher m/z that includes the molecular
ion (e.g., 150).

o lon Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.
Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for structural elucidation.
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Methodology:

o Sample Preparation: Dissolve a small amount of purified octanedial in a deuterated solvent
(e.g., CDCls).

e IH NMR: The spectrum is expected to show a characteristic signal for the aldehydic protons
(CHO) in the range of 9-10 ppm. Signals for the methylene protons (CHz) will appear further
upfield.

e 13C NMR: The spectrum will show a characteristic signal for the carbonyl carbons (C=0) in
the range of 190-200 ppm. Signals for the methylene carbons will be observed at higher
field.

Visualizations

Due to the absence of specific signaling pathway data for octanedial, the following diagrams
illustrate logical workflows for its analysis and a conceptual representation of its general
reactivity.
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Caption: Experimental workflow for the synthesis and analysis of Octanedial.
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Caption: Conceptual reactivity pathways of Octanedial.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the specific biological activities or
signaling pathways associated with octanedial. Aldehydes as a class are known to be reactive
molecules that can interact with biological macromolecules such as proteins and nucleic acids,
often leading to cellular stress and toxicity. However, without specific studies on octanedial,
any discussion of its biological role would be purely speculative. Further research is required to
determine if octanedial has any specific biological functions or if it is primarily of interest for its
chemical properties.

Conclusion

Octanedial is a bifunctional molecule with potential for a variety of chemical applications. While
some of its fundamental physical and chemical properties have been characterized, there
remain significant gaps in the scientific literature, particularly concerning its biological effects
and specific, validated experimental protocols. The information and generalized procedures
provided in this guide are intended to serve as a foundation for researchers and professionals
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interested in exploring the properties and potential of this dialdehyde. Further investigation is
warranted to fully elucidate its characteristics and potential applications.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Characteristics of Octanedial]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618308#physical-and-chemical-characteristics-of-
octanedial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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